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Compound of Interest

Compound Name: (S)-crizotinib

Cat. No.: B2734538 Get Quote

Essential Safety Protocols for Handling (S)-
Crizotinib
(S)-crizotinib is a potent tyrosine kinase inhibitor requiring stringent safety measures to protect

laboratory personnel from exposure. This guide provides essential information on personal

protective equipment (PPE), engineering controls, handling procedures, and disposal to ensure

the safe management of this compound in a research environment.

Hazard Summary
(S)-crizotinib is classified as a hazardous substance. Potential routes of exposure include

inhalation, ingestion, and skin or eye contact. It is suspected of causing genetic defects and

may cause an allergic skin reaction and serious eye irritation.[1] It is also very toxic to aquatic

life.[1][2] Adherence to the safety protocols outlined below is critical to minimize risk.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final line of defense against exposure and should be

used in conjunction with the engineering controls and handling procedures described later in

this document. All PPE should be inspected prior to use.[3][4]
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Protection Area Required Equipment Standards & Specifications

Eyes/Face

Safety glasses with side

shields or tightly fitting safety

goggles. A face shield is

recommended if splashing is

possible.[5][6]

Must conform to EU EN166 or

US ANSI Z87.1 standards.[2]

[6]

Hands
Chemical-resistant, impervious

gloves.[2][5]

Must satisfy EU Directive

89/686/EEC and the EN 374

standard.[3]

Body
Impervious protective clothing

or lab coat.[2][5][6]

Protective clothing should

meet standards such as

EN13982 or ANSI 103.[6]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded,

if dust or aerosols may be

generated, or if irritation is

experienced.[2][3]

If airborne exposure is high, a

full-face respirator may be

necessary.

Engineering Controls
Engineering controls are the primary method for minimizing exposure to (S)-crizotinib.

Ventilation: Work with (S)-crizotinib should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3] General room ventilation is considered adequate

only if the process does not generate dust, mist, or fumes.[5]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[2]

Safe Handling and Operational Plan
Strict adherence to handling protocols is mandatory to prevent accidental exposure and

environmental release.
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General Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2]

Minimize the generation of dust and aerosols.[3][6]

Avoid inhalation and contact with eyes, skin, and clothing.[2][3][5]

Wash hands and any exposed skin thoroughly after handling.[2][4][5]

Contaminated work clothing should not be allowed out of the workplace.[2][7]

Storage:

Store in a tightly sealed container in a designated, locked-up area.[2]

To maintain product quality, some suppliers recommend freezer storage.[2] Always follow

the storage conditions specified by the manufacturer.
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Phase 1: Preparation & Assessment

Phase 2: Handling & Execution

Phase 3: Post-Handling & Disposal

Conduct Risk Assessment
- Review SDS

- Identify potential for dust/aerosol generation

Select Engineering Controls
- Chemical Fume Hood

- General Ventilation

Primary Control

Select Appropriate PPE
(See Table)

Secondary Control

Don PPE
- Inspect Gloves

- Ensure Proper Fit

Handle (S)-crizotinib
- Minimize Dust
- Avoid Contact

Doff PPE Correctly
- Avoid Self-Contamination

Spill Occurs?Wash Hands Thoroughly

Decontaminate Work Area
Follow Spill Protocol

- Evacuate Area
- Use Spill Kit & PPE

YesNo

Dispose of Waste
- Segregate hazardous waste

- Use licensed disposal company

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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